Cas no 654065-52-8 (5-Bromo-1,2,3-tris(dodecyloxy)benzene)

• Product Name: 5-Bromo-1,2,3-tris(dodecyloxy)benzene
• CAS No: 654065-52-8
• MF: C₄₂H₇₇BrO₃
• MW: 709.962993383408
• CID: 1686716
• Update Time: 2025-05-19

5-Bromo-1,2,3-tris(dodecyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 5-bromo-1,2,3-tris(dodecyloxy)-
• 5-bromo-1,2,3-tridodecoxybenzene
• 3,4,5-Tris(dodecyloxy)phenyl bromide
• 5-BROMO-1,2,3-TRIS(DODECYLOXY)BENZENE
• 5-Bromo-1,2,3-tris(dodecyloxy)benzene

• Inchi： 1S/C42H77BrO3/c1-4-7-10-13-16-19-22-25-28-31-34-44-40-37-39(43)38-41(45-35-32-29-26-23-20-17-14-11-8-5-2)42(40)46-36-33-30-27-24-21-18-15-12-9-6-3/h37-38H,4-36H2,1-3H3
• InChI Key： ZIDQGPDSONWHEV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OCCCCCCCCCCCC)OCCCCCCCCCCCC)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 708.50591
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 46
• Rotatable Bond Count: 36
• Complexity: 551
• Topological Polar Surface Area: 27.7

Experimental Properties

• Melting Point: 47.0 to 51.0 deg-C
• PSA: 27.69

Additional information on 5-Bromo-1,2,3-tris(dodecyloxy)benzene

Introduction to 5-Bromo-1,2,3-tris(dodecyloxy)benzene (CAS No: 654065-52-8)

5-Bromo-1,2,3-tris(dodecyloxy)benzene, identified by its Chemical Abstracts Service (CAS) number 654065-52-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of brominated aromatic ethers, characterized by its benzene core substituted with three dodecyloxy groups and a bromine atom at the fifth position. The unique structural features of 5-Bromo-1,2,3-tris(dodecyloxy)benzene make it a versatile intermediate in synthetic chemistry and a potential candidate for various applications in material science and biomedicine.

The synthesis of 5-Bromo-1,2,3-tris(dodecyloxy)benzene involves a multi-step process that typically begins with the bromination of benzene derivatives followed by the introduction of dodecyloxy groups through nucleophilic substitution reactions. The presence of long-chain alkyl groups (dodecyl) enhances the lipophilicity of the compound, making it suitable for applications where solubility in organic solvents is crucial. This property is particularly valuable in pharmaceutical formulations where poor solubility can limit bioavailability and therapeutic efficacy.

Recent advancements in the field have highlighted the potential of 5-Bromo-1,2,3-tris(dodecyloxy)benzene as a building block for more complex molecules. Its bromine substituent provides a reactive site for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many pharmaceuticals and agrochemicals. The dodecyloxy groups not only improve solubility but also impart steric hindrance, influencing the conformation and reactivity of the molecule.

In the realm of material science, 5-Bromo-1,2,3-tris(dodecyloxy)benzene has been explored for its utility in the development of liquid crystals and organic semiconductors. The rigid aromatic core combined with flexible alkyl chains allows for precise tuning of physical properties such as melting point and thermal stability. Researchers have demonstrated its incorporation into polymer matrices to enhance thermal conductivity and mechanical strength. Additionally, its ability to form ordered phases makes it a candidate for optoelectronic applications.

The pharmaceutical industry has shown interest in 5-Bromo-1,2,3-tris(dodecyloxy)benzene due to its structural similarity to known bioactive compounds. Studies have indicated that modifications at the bromine and dodecyloxy positions can lead to novel derivatives with enhanced binding affinity to biological targets. For instance, computational modeling has suggested that this compound may interact with specific enzymes or receptors involved in metabolic pathways. While further research is needed to validate these hypotheses, the preliminary data is promising.

One notable application of 5-Bromo-1,2,3-tris(dodecyloxy)benzene is in the synthesis of probes for cellular imaging. The lipophilic nature of the molecule allows it to partition into cell membranes, making it useful for tracking membrane dynamics or targeting specific organelles. Researchers have employed this compound as a fluorescent label in microscopy studies, where its photophysical properties provide clear visualization under various conditions. This capability is particularly valuable in understanding cellular processes at a molecular level.

The environmental impact of 5-Bromo-1,2,3-tris(dodecyloxy)benzene is also a subject of interest. While its long-chain alkyl groups contribute to its hydrophobicity, which can be advantageous in certain applications, they also raise concerns about persistence in aquatic environments. Efforts are underway to develop greener synthetic routes that minimize environmental footprint while maintaining desired chemical properties. Biodegradability studies are being conducted to assess the compound's fate once released into ecosystems.

In conclusion,5-Bromo-1,2,3-tris(dodecyloxy)benzene (CAS No: 654065-52-8) represents a fascinating compound with diverse applications across multiple disciplines. Its unique structure offers opportunities for innovation in pharmaceuticals, materials science, and biotechnology. As research continues to uncover new possibilities for this molecule,5-Bromo-1,2,3-tris(dodecyloxy)benzene is poised to play an increasingly important role in advancing scientific knowledge and technological development.